Cas no 941910-26-5 (N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941910-26-5
• MF: C₂₀H₁₄FN₃O₂S
• MW: 379.407466411591
• CID: 5500643
• Update Time: 2025-10-30

N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-2-benzothiazolyl-1-[(2-fluorophenyl)methyl]-1,2-dihydro-2-oxo-
• N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H14FN3O2S/c21-15-8-2-1-6-13(15)12-24-11-5-7-14(19(24)26)18(25)23-20-22-16-9-3-4-10-17(16)27-20/h1-11H,12H2,(H,22,23,25)
• InChI Key： QGMAVHIDDITPBC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)C=CC=C1C(NC1=NC2=CC=CC=C2S1)=O

Additional information on N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Recent Advances in the Study of N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 941910-26-5)

The compound N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 941910-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and fluorophenyl moieties, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its mechanism of action, structural optimization, and potential therapeutic applications, making it a focal point for drug discovery efforts.

One of the key findings in recent literature is the compound's potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. Structural analysis reveals that the benzothiazole ring system facilitates strong interactions with the ATP-binding site of target kinases, while the fluorophenyl group enhances binding affinity and selectivity. Computational docking studies and molecular dynamics simulations have further elucidated the binding modes, providing a foundation for rational drug design. These insights are critical for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in suppressing tumor growth in various cancer models, including breast, lung, and colorectal cancers. Notably, its ability to induce apoptosis and inhibit angiogenesis has been linked to its kinase inhibitory profile. Researchers have also investigated its synergistic effects with existing chemotherapeutic agents, suggesting potential for combination therapies. However, challenges such as metabolic stability and bioavailability remain areas of active investigation, with recent efforts focusing on prodrug strategies and formulation improvements.

Beyond oncology, preliminary studies have explored the compound's potential in treating inflammatory and neurodegenerative diseases. Its modulation of key signaling pathways, such as NF-κB and JAK-STAT, highlights its versatility as a therapeutic agent. Despite these promising findings, further preclinical and clinical validation is necessary to fully assess its safety and efficacy. The ongoing research underscores the importance of 941910-26-5 as a lead compound in drug development, with implications for both targeted therapies and broader biomedical applications.

In conclusion, N-(1,3-benzothiazol-2-yl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a compelling case study in modern drug discovery. Its multifaceted pharmacological profile, combined with advances in structural biology and computational modeling, positions it as a valuable candidate for further development. As research progresses, this compound may pave the way for novel treatments addressing unmet medical needs in oncology and beyond.